Cas no 2680804-57-1 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid
• CAS No: 2680804-57-1
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 5623941
• PubChem ID: 165931088
• Update Time: 2025-05-20

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridazine-3-carboxylic acid
• EN300-28299910
• 2680804-57-1
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid

• Inchi： 1S/C20H15N3O4/c24-19(25)18-9-12(10-21-23-18)22-20(26)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11H2,(H,24,25)(H,22,23,26)
• InChI Key： AXHRRWBTDARGQC-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=NC(C(=O)O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid

5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2680804-57-1, known as 5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a pyridazine ring system with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its integration into this molecule suggests potential applications in drug delivery systems and bioconjugate chemistry.

Recent studies have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, exhibits versatile reactivity and can serve as a scaffold for various functional groups. In the case of 5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid, the pyridazine ring is substituted with an Fmoc-amino group at position 5 and a carboxylic acid group at position 3. This substitution pattern not only enhances the molecule's stability but also provides opportunities for further functionalization.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridazine core. This is followed by the introduction of the Fmoc-amino group via nucleophilic substitution or coupling reactions. The carboxylic acid group is often introduced through oxidation or direct synthesis methods. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during subsequent reaction steps, making it ideal for applications in peptide chemistry.

One of the most promising applications of 5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid lies in its potential as a building block for peptide-based drugs. The Fmoc group can be selectively removed under mild conditions, allowing for precise control over the assembly of peptide chains. Additionally, the carboxylic acid group provides a site for further modification, such as esterification or amidation, enabling the creation of diverse bioactive molecules.

Recent research has also explored the use of this compound in materials science. The pyridazine ring's aromaticity and electron-withdrawing properties make it suitable for applications in organic electronics. For instance, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The integration of the Fmoc group into such materials could potentially enhance their electronic properties, leading to improved device performance.

In terms of biological activity, 5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid has shown promise as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated its ability to modulate kinase activity, suggesting potential applications in cancer therapy. Furthermore, its unique structure may confer it with anti-inflammatory or antioxidant properties, making it a valuable candidate for drug discovery efforts.

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve harsh reaction conditions and multiple purification steps, which can limit scalability. However, recent advances in catalytic chemistry and green synthesis techniques have opened new avenues for producing this molecule more efficiently. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In conclusion, 5-{(9H-fluoren-9-yl)methoxycarbonylamino}pyridazine-3-carboxylic acid represents a versatile platform for exploring new frontiers in medicinal chemistry and materials science. Its unique structure, combined with the functional versatility of the Fmoc group and pyridazine ring system, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.